5-Chloro-N-(3,5-difluorophenyl)-2-hydroxybenzamide
Overview
Description
5-Chloro-N-(3,5-difluorophenyl)-2-hydroxybenzamide is a useful research compound. Its molecular formula is C13H8ClF2NO2 and its molecular weight is 283.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Potential
5-Chloro-N-(3,5-difluorophenyl)-2-hydroxybenzamide has shown promise in cancer research. It demonstrated significant activity in mitochondrial transmembrane potential (MTP) assays, suggesting its potential as an anticancer agent. This compound was part of a study focusing on the optimization of niclosamide derivatives for developing new anticancer agents, tested against various human cancer cells including breast, prostate, cervical cancer, and acute promyelocytic leukemia cells (Tang et al., 2017).
Spectroscopic Analysis
The compound has been a subject of interest in spectroscopic studies. Its vibrational frequencies and other structural characteristics were investigated through Fourier transform infrared (FTIR) and FT-Raman spectroscopy. These studies offer insights into the compound's molecular structure, aiding in the development of potential applications (Arjunan et al., 2011).
Pharmacological Effects
Research has explored the pharmacological effects of this compound. A study involving aquaporin-4 (AQP4) expressing cells identified it as a potential inhibitor of AQP4-mediated water permeability, which is crucial for addressing cerebral edema in conditions like ischemic stroke (Farr et al., 2019).
Bactericidal Activity
Its derivatives have been evaluated for bactericidal properties, particularly against methicillin-resistant Staphylococcus aureus (MRSA). These findings are significant for developing new antibacterial agents (Zadrazilova et al., 2015).
Structural and Chemical Analysis
The compound's derivatives have undergone structural and absolute configuration analysis using various spectroscopic techniques, which is crucial for understanding its reactivity and potential applications in medicine (Galal et al., 2018).
Properties
IUPAC Name |
5-chloro-N-(3,5-difluorophenyl)-2-hydroxybenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClF2NO2/c14-7-1-2-12(18)11(3-7)13(19)17-10-5-8(15)4-9(16)6-10/h1-6,18H,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRVRBHNCPAKNHJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C(=O)NC2=CC(=CC(=C2)F)F)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClF2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70651902 | |
Record name | 5-Chloro-N-(3,5-difluorophenyl)-2-hydroxybenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70651902 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.66 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
634185-46-9 | |
Record name | 5-Chloro-N-(3,5-difluorophenyl)-2-hydroxybenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70651902 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.